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Compound of Interest

Compound Name: N-Isopropylcyclohexylamine

Cat. No.: B058178 Get Quote

For Immediate Release

[CITY, State] – [Date] – This technical guide provides an in-depth analysis of N-
Isopropylcyclohexylamine, a secondary amine with applications in organic synthesis. The

document, intended for researchers, scientists, and drug development professionals,

elucidates the structural classification, physicochemical properties, and a detailed experimental

protocol for its synthesis.

Classification of N-Isopropylcyclohexylamine
N-Isopropylcyclohexylamine is classified as a secondary amine.[1][2][3][4] This classification

is determined by the number of organic substituents bonded directly to the nitrogen atom. In

the case of N-Isopropylcyclohexylamine, the nitrogen atom is covalently bonded to two alkyl

groups: a cyclohexyl group and an isopropyl group, in addition to one hydrogen atom.[5][6][7]

Primary amines have one alkyl or aryl substituent (RNH₂), while tertiary amines have three

(R₃N).[1][2][8] The presence of two carbon-nitrogen bonds and one nitrogen-hydrogen bond

unequivocally categorizes N-Isopropylcyclohexylamine as a secondary amine.
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Figure 1: Chemical structure of N-Isopropylcyclohexylamine.

Physicochemical Properties
A summary of the key quantitative data for N-Isopropylcyclohexylamine is presented in Table

1. This information is crucial for its application in experimental design and chemical synthesis.
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Property Value Reference(s)

Molecular Formula C₉H₁₉N [9]

Molecular Weight 141.25 g/mol [5][9]

CAS Number 1195-42-2 [5][9]

Appearance
Colorless to light yellow clear

liquid

Boiling Point 60-65 °C at 12 mmHg [5]

Density 0.859 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.448 [5]

Flash Point 46 °C (114.8 °F) - closed cup [5]

Experimental Protocol: Synthesis of N-
Isopropylcyclohexylamine
The synthesis of N-Isopropylcyclohexylamine can be effectively achieved through the

reductive amination of cyclohexanone with isopropylamine. This one-pot reaction involves the

formation of an imine intermediate, which is then reduced in situ to the desired secondary

amine.

Reaction Principle
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Figure 2: Reaction pathway for the synthesis of N-Isopropylcyclohexylamine.

Materials and Reagents
Cyclohexanone

Isopropylamine

Sodium triacetoxyborohydride (NaBH(OAc)₃)

Anhydrous Dichloromethane (DCM)

Glacial Acetic Acid

Saturated Sodium Bicarbonate Solution

Brine

Anhydrous Magnesium Sulfate

Standard laboratory glassware

Magnetic stirrer
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Rotary evaporator

Procedure
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve

cyclohexanone (1.0 equivalent) in anhydrous dichloromethane (DCM).

Amine Addition: To the stirring solution, add isopropylamine (1.1 equivalents) via syringe.

Iminium Ion Formation: Add glacial acetic acid (1.2 equivalents) to the reaction mixture. Stir

the solution at room temperature for approximately 30 minutes to facilitate the formation of

the iminium ion intermediate.

Reduction: Slowly add sodium triacetoxyborohydride (1.5 equivalents) to the reaction mixture

in portions. The addition may be slightly exothermic; maintain the temperature with a water

bath if necessary.

Reaction Monitoring: Stir the reaction at room temperature and monitor its progress using

Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is

consumed.

Workup: Carefully quench the reaction by the slow addition of a saturated sodium

bicarbonate solution until gas evolution ceases. Transfer the mixture to a separatory funnel.

Extraction: Separate the organic layer. Extract the aqueous layer with two portions of DCM.

Washing: Combine the organic layers and wash with brine.

Drying and Concentration: Dry the combined organic layer over anhydrous magnesium

sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to yield the crude N-Isopropylcyclohexylamine.

Purification: The crude product can be purified by fractional distillation under reduced

pressure to obtain the pure secondary amine.

This technical guide provides a foundational understanding of N-Isopropylcyclohexylamine
for professionals in the chemical and pharmaceutical sciences. The detailed classification,
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tabulated properties, and a robust synthesis protocol offer a comprehensive resource for its

application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b058178?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlepdf/2022/sc/d2sc00124a
https://www.benchchem.com/pdf/Application_Note_A_Robust_Protocol_for_the_Reductive_Amination_of_4_Hydroxycyclohexanone.pdf
https://www.pearson.com/channels/organic-chemistry/asset/0acae698/using-cyclohexanone-as-the-starting-material-describe-how-each-of-the-following--1
https://www.pearson.com/channels/organic-chemistry/asset/0acae698/using-cyclohexanone-as-the-starting-material-describe-how-each-of-the-following--1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6693776.htm
https://www.mdpi.com/2073-4344/15/9/803
https://pmc.ncbi.nlm.nih.gov/articles/PMC8374533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8374533/
https://www.sciencemadness.org/whisper/viewthread.php?tid=6945
https://www.sciencemadness.org/whisper/viewthread.php?tid=6945
https://patents.google.com/patent/US2391139A/en
http://electronicsandbooks.com/edt/manual/Magazine/J/Journal%20of%20the%20American%20Chemical%20Society%20US/1945%20%20(vol%20067)/09%20%20(1425-1630)/1505-1506.pdf
https://www.benchchem.com/product/b058178#is-n-isopropylcyclohexylamine-a-primary-or-secondary-amine
https://www.benchchem.com/product/b058178#is-n-isopropylcyclohexylamine-a-primary-or-secondary-amine
https://www.benchchem.com/product/b058178#is-n-isopropylcyclohexylamine-a-primary-or-secondary-amine
https://www.benchchem.com/product/b058178#is-n-isopropylcyclohexylamine-a-primary-or-secondary-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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